Cas no 58885-19-1 ( )

  structure
  structure
Product Name: 
CAS No:58885-19-1
MF:C8H6Cl2N4
MW:229.066038608551
CID:949262
PubChem ID:296409
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • HMS2885D14; ZINC01655764; NSC166547; SMR000528696; AC1L6Q2Z; 2,3-dichloro-7,8-dihydro-6H-pyrrolo[1',2':1,2]imidazo[4,5-b]pyridazine; MLS000756362;
    • MLS000756362
    • NSC-166547
    • 58885-19-1
    • NSC166547
    • CHEMBL1542774
    • SMR000528696
    • HMS2885D14
    • DTXSID40304630
    •  
    • Inchi: 1S/C8H6Cl2N4/c9-5-6(10)13-8-7(12-5)11-4-2-1-3-14(4)8/h1-3H2
    • InChI Key: KOCHMBKRMMXQDV-UHFFFAOYSA-N
    • SMILES: ClC1=C(N=C2C(=N1)N1C(CCC1)=N2)Cl

Computed Properties

  • Exact Mass: 227.99718
  • Monoisotopic Mass: 227.9969516g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 43.6Ų

Experimental Properties

  • PSA: 43.6
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